Cas no 41079-73-6 (2,3,7,8-Tetramethoxythianthrene)

2,3,7,8-Tetramethoxythianthrene structure
41079-73-6 structure
Product Name:2,3,7,8-Tetramethoxythianthrene
CAS No:41079-73-6
MF:C16H16O4S2
MW:336.425842285156
CID:2712787
PubChem ID:148406
Update Time:2025-04-21

2,3,7,8-Tetramethoxythianthrene Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1201869
    • 41079-73-6
    • Thianthrene, 2,3,7,8-tetramethoxy-
    • 69098-56-2
    • AKOS004903566
    • 2,3,7,8-Tetramethoxythianthrene
    • DTXSID40961429
    • MDL: MFCD00096298
    • Inchi: 1S/C16H16O4S2/c1-17-9-5-13-14(6-10(9)18-2)22-16-8-12(20-4)11(19-3)7-15(16)21-13/h5-8H,1-4H3
    • InChI Key: JAEJQQGDBQVUAP-UHFFFAOYSA-N
    • SMILES: S1C2C=C(C(=CC=2SC2C=C(C(=CC1=2)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 336.04900133Da
  • Monoisotopic Mass: 336.04900133Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 87.5Ų

2,3,7,8-Tetramethoxythianthrene Related Literature

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd